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The following table compiles the solubility values of dimethomorph in different solvents, primarily at a

temperature of 20 °C.

Organic Solvent Solubility (mg/L) Data Quality & Notes

Acetone 100,400 [1] Verified data used for regulatory purposes [1].

Toluene 49,500 [1] Verified data used for regulatory purposes [1].

Methanol 39,000 [1] Verified data used for regulatory purposes [1].

DMSO 4,000 [2] ~10.31 mM; Sonication is recommended [2].

Hexane 112 [1] Verified data used for regulatory purposes [1].

Experimental Protocol for Residue Analysis

For researchers needing to extract and quantify dimethomorph from various matrices (such as plant tissues

or soil), the QuEChERS method coupled with HPLC-MS/MS is a widely used and robust approach. The

following diagram outlines the core workflow [3].
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1. Sample Homogenization

2. Extraction with Acetonitrile

3. Salt-Induced Partitioning

4. Clean-up with Adsorbents

5. HPLC-MS/MS Analysis

Click to download full resolution via product page

Experimental workflow for dimethomorph analysis using QuEChERS and HPLC-MS/MS [3].

Protocol Details

Sample Preparation: The sample (e.g., fruit, vegetable pulp) is first frozen and homogenized into a

fine powder [3].
Extraction: The homogenized sample is mixed with acetonitrile and shaken vigorously. This step

transfers dimethomorph and other components into the solvent [3].
Partitioning: Salts like magnesium sulfate (MgSO₄) and sodium acetate (C₂H₃NaO₂) are added to

the mixture. This separates the organic acetonitrile layer from the aqueous layer, helping to remove
water [3].

Clean-up: A small amount of adsorbent material is added to the extract and centrifuged. This step
removes co-extracted impurities such as organic acids and pigments, purifying the sample before

injection into the instrument [3].
Analysis: The final extract is analyzed using High-Performance Liquid Chromatography coupled
with Tandem Mass Spectrometry (HPLC-MS/MS). This technique provides high sensitivity and
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selectivity for accurately identifying and quantifying dimethomorph residues [3].

Key Chemical & Experimental Considerations

Isomerism: Commercial dimethomorph is a mixture of E and Z isomers. The Z-isomer is the form
with significant fungicidal activity. This is a critical point to consider in analytical method

development, as the isomers can be separated by HPLC [1] [4].
Application in Protocols: The described QuEChERS and HPLC-MS/MS method is directly

applicable for determining residue levels and dissipation kinetics in crops, which is essential for food
safety and establishing maximum residue limits (MRLs) [3].

Chemical Properties: Dimethomorph is a morpholine fungicide that acts as a sterol biosynthesis
inhibitor [2]. It is a crystalline solid with a melting point of 125.2°C [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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